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Compound of Interest

6-Methoxy-2-methyl-3-
Compound Name:

nitropyridine
CAS No.: 5467-69-6

Cat. No.: B1296822

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 6-Methoxy-2-methyl-3-
nitropyridine, a substituted nitropyridine with potential applications as a chemical intermediate
in organic synthesis, particularly in the development of novel bioactive molecules. This
document consolidates available data on its chemical identity, physicochemical properties, and
key synthetic considerations. While this compound is cataloged and available from various
chemical suppliers, detailed experimental protocols and extensive biological activity data in
peer-reviewed literature are limited, suggesting its status as a relatively underexplored building
block. This guide aims to equip researchers with the foundational knowledge required for its
handling, characterization, and potential application in synthetic chemistry and drug discovery
programs.

Chemical Identity and Synonyms
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6-Methoxy-2-methyl-3-nitropyridine is a heterocyclic aromatic compound. For clarity and
comprehensive literature searching, a compilation of its synonyms and identifiers is essential.

Identifier Type Value Citation

6-methoxy-2-methyl-3-
IUPAC Name ) . [1]
nitropyridine

CAS Number 5467-69-6 [1]12]
Molecular Formula C7HsN20s3 [1112][3]
Molecular Weight 168.15 g/mol [11121[3]

6-Methoxy-3-nitro-2-picoline,

2-Methoxy-5-nitro-6-picoline,
Synonyms o [1][3]

Pyridine, 6-methoxy-2-methyl-

3-nitro-

Physicochemical Properties

The physicochemical properties of a compound are critical for its application in experimental
settings, influencing factors such as solubility, stability, and reactivity.

Property Value Citation
Appearance Solid [3]
Purity >98% (typical) [2]
Storage Temperature 4°C [2]
Topological Polar Surface Area

(TPSA) 65.26 A2 [2]

logP 1.30682 [2]
Hydrogen Bond Acceptors 4 [2]
Hydrogen Bond Donors 0 [2]
Rotatable Bonds 2 [2]
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Synthesis and Reactivity

While specific, detailed experimental protocols for the synthesis of 6-Methoxy-2-methyl-3-
nitropyridine are not extensively documented in readily available scientific literature, general
principles of nitropyridine chemistry provide a basis for its synthesis and predicted reactivity.

General Synthetic Approaches for Nitropyridines

The synthesis of nitropyridines often involves the direct nitration of the pyridine ring. However,
this reaction is generally feasible only with pyridines containing electron-donating substituents,
as the pyridine ring itself is electron-deficient and thus deactivated towards electrophilic
aromatic substitution.[4]

An alternative and widely used method for the synthesis of 3-nitropyridines involves the
reaction of pyridine with dinitrogen pentoxide (N20s) to form an N-nitropyridinium ion, which
then undergoes a[5][6] sigmatropic shift to yield the 3-nitro derivative.[4][6][7]

For substituted pyridines, such as the precursor to the title compound, the regioselectivity of
nitration is influenced by the directing effects of the existing substituents.

Potential Reactivity of 6-Methoxy-2-methyl-3-
nitropyridine

The chemical behavior of 6-Methoxy-2-methyl-3-nitropyridine is dictated by its functional
groups: the nitro group, the methoxy group, and the methyl group on the pyridine core.

o Reduction of the Nitro Group: The nitro group is readily reducible to an amino group. This
transformation is a common strategy in the synthesis of biologically active molecules. For
instance, the related compound, 2-amino-6-methoxy-3-nitropyridine, is reduced to 2,3-
diamino-6-methoxypyridine, a key intermediate in the synthesis of various pharmaceutical
compounds.[8] This suggests that 6-Methoxy-2-methyl-3-nitropyridine could serve as a
precursor to 3-amino-6-methoxy-2-methylpyridine.

e Nucleophilic Aromatic Substitution (SNATr): The electron-withdrawing nature of the nitro group
activates the pyridine ring towards nucleophilic attack. The nitro group itself can sometimes
act as a leaving group in SNAr reactions, particularly when activated by other electron-
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withdrawing groups.[5] Reactions of 2-methyl-3-nitropyridines with thiolate anions have been
shown to proceed via SNAr with the substitution of the nitro group.[5]

o Reactions of the Methyl Group: The methyl group at the 2-position of the pyridine ring can
exhibit acidity, and this is enhanced by the presence of the electron-withdrawing nitro group.
This allows for condensation reactions with aldehydes to form styrylpyridines.[5]

A logical workflow for the potential synthetic utility of 6-Methoxy-2-methyl-3-nitropyridine is
depicted below, based on the known reactivity of related nitropyridines.

- Reduction AR oy -
> (e.g., H2/Pd, SnCI2) 3-Amino-6-methoxy-2-methylpyridine
Condensation . .
(e.9., ArCHO, piperidine) 6-Methoxy-2-styryl-3-nitropyridine
Nucleophilic Aromatic Substitution
(e.g., R-SNa)

6-Methoxy-2-methyl-3-nitropyridine

Substituted Pyridine

Click to download full resolution via product page
Figure 1. Potential synthetic transformations of 6-Methoxy-2-methyl-3-nitropyridine.

Biological Activity and Applications in Drug
Discovery

Currently, there is a lack of published data on the specific biological activities of 6-Methoxy-2-
methyl-3-nitropyridine. Its primary role appears to be that of a chemical intermediate. The
broader class of nitropyridines is of significant interest in medicinal chemistry, with various
derivatives being investigated for a range of therapeutic applications.[9]

The structural motifs present in 6-Methoxy-2-methyl-3-nitropyridine are found in various
biologically active compounds. The aminopyridine scaffold, which can be accessed via
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reduction of the nitro group, is a common feature in many pharmaceuticals.

Given its structure, 6-Methoxy-2-methyl-3-nitropyridine could be a valuable starting material
for the synthesis of compound libraries for screening in various disease areas. The functional
groups offer handles for diverse chemical modifications, allowing for the exploration of
structure-activity relationships.

Experimental Protocols

Detailed, peer-reviewed experimental protocols for the synthesis and reactions of 6-Methoxy-
2-methyl-3-nitropyridine are not readily available. The following is a generalized protocol for a
reaction type that this compound could undergo, based on literature for analogous compounds.

Hypothetical Experimental Protocol: Reduction of the Nitro Group

This protocol is illustrative and based on the reduction of the related compound 2-amino-6-
methoxy-3-nitropyridine.[8] Researchers should conduct their own optimization and safety
assessments.

e Reaction Setup: To a solution of concentrated hydrochloric acid, add 6-Methoxy-2-methyl-3-
nitropyridine (1.0 eq) at room temperature with stirring.

» Addition of Reducing Agent: Cool the resulting solution to 15°C and slowly add stannous
chloride dihydrate (2.0 eq).

e Reaction: Heat the reaction mixture to 35—40°C and stir for 5—6 hours. Monitor the reaction
progress by thin-layer chromatography (TLC).

o Work-up: Upon completion, cool the reaction mixture to 20°C and stir for one hour. The
product, 3-amino-6-methoxy-2-methylpyridine dihydrochloride, may precipitate and can be
isolated by filtration.

 Purification: The crude product can be further purified by recrystallization or chromatography
as needed.

Conclusion
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6-Methoxy-2-methyl-3-nitropyridine is a readily available chemical intermediate with
significant potential for use in synthetic and medicinal chemistry. While its own biological
activity remains to be characterized, its structural features make it a valuable precursor for the
synthesis of more complex molecules, particularly substituted aminopyridines. The lack of
extensive literature on this specific compound presents an opportunity for researchers to
explore its reactivity and potential applications in the development of novel therapeutics and
other functional materials. This guide provides a foundational understanding to facilitate such
future investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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